Cas no 1805745-67-8 (3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1805745-67-8
• MF: C₁₃H₁₅ClO₅
• MW: 286.708203554153
• CID: 4941660
• Update Time: 2025-10-28

3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H15ClO5/c1-19-11(15)3-2-8-4-9(7-14)6-10(5-8)12(16)13(17)18/h4-6,12,16H,2-3,7H2,1H3,(H,17,18)
• InChI Key： AEYQEFNGOPLZSW-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C(=O)O)O)C=C(C=1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8

Additional information on 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS: 1805745-67-8)

3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS: 1805745-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a mandelic acid derivative, is notable for its unique structural features, including a chloromethyl group and a methoxy-3-oxopropyl moiety. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug synthesis, material science, and other advanced chemical processes.

The molecular structure of 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid combines functional groups that make it highly versatile. The presence of the chloromethyl group allows for further chemical modifications, making it a valuable intermediate in organic synthesis. Meanwhile, the methoxy-3-oxopropyl segment contributes to its solubility and reactivity, which are critical for its use in pharmaceutical formulations. This dual functionality positions the compound as a key player in the development of new therapeutic agents and specialty chemicals.

One of the most frequently asked questions about 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid is its role in drug discovery. Recent trends in the pharmaceutical industry highlight the growing demand for mandelic acid derivatives due to their bioactivity and potential as building blocks for active pharmaceutical ingredients (APIs). Researchers are exploring its use in the synthesis of anti-inflammatory, antimicrobial, and anticancer agents, aligning with the global push for innovative treatments. This compound's ability to serve as a precursor in these pathways makes it a hot topic in medicinal chemistry discussions.

In addition to its pharmaceutical applications, 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid is also relevant in material science. The compound's unique properties, such as its stability under various conditions and its compatibility with polymerization reactions, make it suitable for creating advanced polymers and coatings. Industries focused on high-performance materials are particularly interested in its potential to enhance product durability and functionality. This aligns with the broader trend of sustainable and high-efficiency material development.

The synthesis and handling of 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid require specialized knowledge due to its reactive functional groups. Laboratories and manufacturers must adhere to strict protocols to ensure safety and efficacy. The compound's chloromethyl group, for instance, necessitates careful handling to avoid unwanted side reactions. This aspect is crucial for researchers looking to incorporate the compound into their workflows, as it impacts both yield and purity.

Market dynamics for 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid reflect its growing importance. The compound is increasingly listed in chemical catalogs and databases, with suppliers noting a rise in inquiries from academic and industrial sectors. Its CAS number, 1805745-67-8, is frequently searched in scientific literature and procurement platforms, indicating a steady demand. This trend is expected to continue as more applications for the compound are discovered and validated.

For researchers and professionals seeking detailed information about 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid, understanding its spectroscopic data is essential. Techniques such as NMR, IR, and mass spectrometry are commonly used to characterize the compound, providing insights into its purity and structural integrity. These analytical methods are critical for quality control and ensuring that the compound meets the specifications required for its intended use.

In conclusion, 3-(Chloromethyl)-5-(3-methoxy-3-oxopropyl)mandelic acid (CAS: 1805745-67-8) is a compound of significant interest across multiple scientific disciplines. Its unique structural features and versatile applications make it a valuable asset in pharmaceutical research, material science, and beyond. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing both academic and industrial endeavors. Staying informed about its properties and applications is essential for professionals in these fields.